Cas no 81348-83-6 ((3beta,7beta,9beta,10alpha,17beta)-7-(beta-D-glucopyranosyloxy)-3-hydroxy-17-[(3E)-5-hydroxy-1,5-dimethylhex-3-en-1-yl]-4,4,14-trimethylestr-5-ene-9-carboxaldehyde)

• Product Name: (3beta,7beta,9beta,10alpha,17beta)-7-(beta-D-glucopyranosyloxy)-3-hydroxy-17-[(3E)-5-hydroxy-1,5-dimethylhex-3-en-1-yl]-4,4,14-trimethylestr-5-ene-9-carboxaldehyde
• CAS No: 81348-83-6
• Molecular Formula: C₃₆H₅₈O₉
• Molecular Weight: 634.840332508087
• CID: 2028214
• PubChem ID: 101743788

(3beta,7beta,9beta,10alpha,17beta)-7-(beta-D-glucopyranosyloxy)-3-hydroxy-17-[(3E)-5-hydroxy-1,5-dimethylhex-3-en-1-yl]-4,4,14-trimethylestr-5-ene-9-carboxaldehyde Properties

Names and Identifiers

• (3beta,7beta,9beta,10alpha,17beta)-7-(beta-D-glucopyranosyloxy)-3-hydroxy-17-[(3E)-5-hydroxy-1,5-dimethylhex-3-en-1-yl]-4,4,14-trimethylestr-5-ene-9-carboxaldehyde
• 3beta,25-dihydroxy-19-oxo-cucurbita-5,23-diene-7beta-yl beta-D-glucopyranoside
• momordicoside K
• momordicoside L
• (3beta,7beta,9beta,10alpha,23E)-7-(beta-D-Glucopyranosyloxy)-3,25-dihydroxy-19-norlanosta-5,23-diene-9-carboxaldehyde
• (3β,7β,9β,10α,23E)-7-(β-D-Glucopyranosyloxy)-3,25-dihydroxy-19-norlanosta-5,23-diene-9-carboxaldehyde (ACI)
• DTXSID201316961
• HY-122919
• AKOS040760568
• (3S,7S,8S,9R,10R,13R,14S,17R)-3-hydroxy-17-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-4,4,13,14-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• 81348-83-6
• FS-7654
• CS-0090439
• CHEBI:176265
• DA-55613

• InChIKey： BOHOBTRHAFBJOW-MLFDEFIASA-N
• Inchi： 1S/C36H58O9/c1-20(9-8-13-32(2,3)43)21-12-14-35(7)30-24(44-31-29(42)28(41)27(40)25(18-37)45-31)17-23-22(10-11-26(39)33(23,4)5)36(30,19-38)16-15-34(21,35)6/h8,13,17,19-22,24-31,37,39-43H,9-12,14-16,18H2,1-7H3/b13-8+/t20-,21-,22-,24+,25-,26+,27-,28+,29-,30+,31-,34-,35+,36-/m1/s1
• SMILES： C([C@]12[C@@H]3CC[C@@H](C(C3=C[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@H]1[C@@]1(CC[C@H]([C@H](C)C/C=C/C(O)(C)C)[C@]1(CC2)C)C)(C)C)O)=O

Computed Properties

• Exact Mass: 634.40808342g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 634.40808342g/mol
• Heavy Atom Count: 45
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins